Cas no 2172397-15-6 (tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate
• CAS No: 2172397-15-6
• Molecular Formula: C₇H₁₅N₃O₃
• Molecular Weight: 189.212301492691
• CID: 6412100
• PubChem ID: 87614189

tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate Properties

Names and Identifiers

• tert-butyl N-(N-hydroxycarbamimidoyl)-N-methylcarbamate
• SCHEMBL4048410
• EN300-1268818
• 2172397-15-6

• InChIKey： CICWMIMFKSRIFD-UHFFFAOYSA-N
• Inchi： 1S/C7H15N3O3/c1-7(2,3)13-6(11)10(4)5(8)9-12/h12H,1-4H3,(H2,8,9)
• SMILES： O(C(N(/C(=N/O)/N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.11134135g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 189.11134135g/mol
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines N-hydroxyguanidines